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Abstract
Methyl thiane-4-carboxylate, also known as methyl tetrahydro-2H-thiopyran-4-carboxylate, is

a heterocyclic organic compound with the CAS number 128094-82-6. This document provides

a comprehensive technical overview of its chemical properties, synthesis, and potential

biological significance. The tetrahydrothiopyran scaffold is a recognized privileged structure in

medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including

anticancer, anti-inflammatory, and antimicrobial properties. While specific biological data for

methyl thiane-4-carboxylate is limited in publicly available literature, its role as a versatile

synthetic intermediate suggests its utility in the development of novel therapeutic agents. This

guide summarizes key chemical information, provides detailed experimental protocols for its

synthesis and subsequent reactions, and explores the broader biological context of the thiane

chemical class. All quantitative data is presented in structured tables, and experimental

workflows are visualized using diagrams.

Chemical Information
Methyl thiane-4-carboxylate is a saturated six-membered heterocyclic compound containing

a sulfur atom. It is characterized by a thiane ring with a methyl ester group at the 4-position.[1]
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Property Value

CAS Number 128094-82-6

IUPAC Name methyl thiane-4-carboxylate

Synonyms Methyl tetrahydro-2H-thiopyran-4-carboxylate

Molecular Formula C₇H₁₂O₂S

Molecular Weight 160.23 g/mol [2]

Canonical SMILES COC(=O)C1CCSCC1

InChI
InChI=1S/C7H12O2S/c1-9-7(8)6-2-4-10-5-3-

6/h6H,2-5H2,1H3

InChIKey OCBOIQWPCVXVKT-UHFFFAOYSA-N

Physicochemical Properties
Property Value Source

Appearance Colorless to pale yellow liquid -

Boiling Point 225.7 ± 33.0 °C at 760 mmHg -

Purity ≥97% [2]

Storage Room temperature [2]

Experimental Protocols
Representative Synthesis of Methyl Thiane-4-
carboxylate
While a specific, detailed protocol for the synthesis of methyl thiane-4-carboxylate is not

readily available in peer-reviewed literature, a standard esterification procedure of the

corresponding carboxylic acid can be employed. The following is a representative protocol

based on analogous syntheses of related heterocyclic esters.
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Reaction: Thiane-4-carboxylic acid is reacted with methanol in the presence of an acid catalyst

to yield methyl thiane-4-carboxylate.

Materials:

Thiane-4-carboxylic acid

Methanol (anhydrous)

Sulfuric acid (concentrated) or Thionyl chloride

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous solution)

Anhydrous magnesium sulfate

Organic solvent (e.g., dichloromethane or diethyl ether)

Procedure:

To a solution of thiane-4-carboxylic acid in anhydrous methanol, slowly add a catalytic

amount of concentrated sulfuric acid (or a stoichiometric amount of thionyl chloride) at 0 °C.

Allow the reaction mixture to warm to room temperature and then heat to reflux for several

hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the mixture to room temperature and remove the excess methanol

under reduced pressure.

Dissolve the residue in an organic solvent such as dichloromethane and wash sequentially

with water, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude methyl thiane-4-carboxylate.

Purify the crude product by vacuum distillation or column chromatography on silica gel.
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Representative Synthesis of Methyl Thiane-4-carboxylate

Start Thiane-4-carboxylic acid
Methanol

Acid Catalyst

1. Mix Esterification
(Reflux)

2. Heat Aqueous Workup
(NaHCO3 wash)

3. Quench Solvent Extraction
(e.g., CH2Cl2)

4. Separate Drying
(MgSO4)

5. Dry Purification
(Distillation or Chromatography)

6. Purify
Methyl Thiane-4-carboxylate

Click to download full resolution via product page

Representative synthesis workflow for methyl thiane-4-carboxylate.

Use in the Synthesis of MRGPRX2 Antagonists
A recent patent application (WO2024226914A2) describes the use of methyl thiane-4-
carboxylate as a starting material in the synthesis of Mas-related G protein-coupled receptor

X2 (MRGPRX2) antagonists.[1]

Reaction: Methyl thiane-4-carboxylate is reacted with (acetyloxy)(phenyl)-λ³-iodanyl acetate

and ammonium acetate in methanol.

Procedure as described in the patent: To a solution of methyl thiane-4-carboxylate (1.5 g,

9.362 mmol, 1 equivalent) in methanol (20 mL) was added (acetyloxy)(phenyl)-λ³-iodanyl

acetate (6332.20 mg, 19.660 mmol, 2.1 equivalents) and ammonium acetate (1154.59 mg,

14.979 mmol, 1.6 equivalents) at room temperature. The reaction mixture was stirred at room

temperature overnight. After completion, the reaction was quenched with water (50 mL) and

extracted with ethyl acetate (3 x 80 mL).[1]

Reaction of Methyl Thiane-4-carboxylate (from WO2024226914A2)

Methyl Thiane-4-carboxylate
(1.5 g, 9.362 mmol)

Stir at RT
Overnight1. Add reagents

(Acetyloxy)(phenyl)-λ³-iodanyl acetate (2.1 eq)
Ammonium acetate (1.6 eq)

Methanol (20 mL) Quench with Water
(50 mL)

2. Workup Extract with Ethyl Acetate
(3 x 80 mL)

3. Isolate Product for further synthesis
of MRGPRX2 antagonists
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Experimental workflow for the reaction of methyl thiane-4-carboxylate.

Biological Activity and Potential Applications
The tetrahydrothiopyran (thiane) scaffold is a key structural motif in many biologically active

compounds. Derivatives of this heterocyclic system have been reported to exhibit a wide range

of pharmacological activities.

General Biological Activities of Thiane Derivatives
Anticancer: Thiane derivatives have been investigated as potential anticancer agents. For

instance, certain thiophen-2-ylthio)pyridine derivatives have shown inhibitory activity against

various kinases involved in cancer progression, such as FGFR2, FGFR3, and EGFR.

Anti-inflammatory: The anti-inflammatory potential of compounds containing the thiane ring

has been explored.

Antimicrobial: Various derivatives of tetrahydrothiopyran have demonstrated antibacterial and

antifungal properties.

Neurological Disorders: The thiane scaffold is present in molecules targeting the central

nervous system.

Potential Signaling Pathway Involvement
Given the broad range of biological activities of thiane derivatives, they have the potential to

interact with numerous signaling pathways. For example, kinase inhibitors containing this

scaffold could modulate pathways such as the MAPK/ERK and PI3K/Akt signaling cascades,

which are crucial in cell proliferation and survival.

As methyl thiane-4-carboxylate is utilized in the synthesis of MRGPRX2 antagonists, it is

indirectly involved in the modulation of this receptor's signaling. MRGPRX2 is implicated in

mast cell degranulation and inflammatory responses.
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Potential Role as a Synthetic Intermediate in Drug Discovery

Potential Biological Targets of Derivatives

Resulting Biological Effects
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Logical relationship of methyl thiane-4-carboxylate as a building block.

Quantitative Data
Currently, there is a lack of publicly available quantitative biological data (e.g., IC₅₀, EC₅₀, Kᵢ)

specifically for methyl thiane-4-carboxylate. The following table presents data for a related

thiophene derivative to provide context for the potential potency of compounds derived from the

thiane scaffold.

Table 3: Cytotoxic Activity of a Representative Thiophene Derivative (Compound 22 from DOI:

10.1002/ardp.201900024)
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Cell Line IC₅₀ (µM)

HepG2 2.98 ± 1.11

WSU-DLCL2 4.34 ± 0.84

Table 4: Kinase Inhibitory Activity of a Representative Thiophene Derivative (Compound 22

from DOI: 10.1002/ardp.201900024)

Kinase IC₅₀ (µM)

FGFR2 2.14

FGFR3 3.56

EGFR 12.20

Janus kinase -

RON 8.76

Conclusion
Methyl thiane-4-carboxylate (CAS 128094-82-6) is a valuable heterocyclic building block for

organic synthesis and medicinal chemistry. While direct biological activity data for this specific

compound is scarce, the prevalence of the tetrahydrothiopyran scaffold in a multitude of

pharmacologically active molecules underscores its importance. The provided synthetic

protocols and the context of its use in the development of MRGPRX2 antagonists highlight its

utility for drug discovery professionals. Further research is warranted to fully elucidate the

biological profile of methyl thiane-4-carboxylate and its derivatives to unlock their full

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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